Cas no 1179897-71-2 (2-Amino-2-ethyl-3-methylbutanamide)

2-Amino-2-ethyl-3-methylbutanamide is a branched-chain amino acid derivative with potential applications in pharmaceutical and biochemical research. Its unique structure, featuring both amino and amide functional groups, makes it a versatile intermediate for synthesizing specialized compounds. The ethyl and methyl substituents enhance steric and electronic properties, which may influence binding affinity or metabolic stability in drug development. This compound is particularly useful in peptide modification and as a building block for bioactive molecules. Its stability under standard laboratory conditions ensures reliable handling and storage. Further research may explore its utility in medicinal chemistry or as a precursor for chiral synthesis.
2-Amino-2-ethyl-3-methylbutanamide structure
1179897-71-2 structure
Product name:2-Amino-2-ethyl-3-methylbutanamide
CAS No:1179897-71-2
MF:C7H16N2O
MW:144.214741706848
MDL:MFCD12817049
CID:4575537
PubChem ID:61005594

2-Amino-2-ethyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-ethyl-3-methylbutanamide
    • Z1820078386
    • 2-Amino-2-ethyl-3-methylbutanamide
    • MDL: MFCD12817049
    • Inchi: 1S/C7H16N2O/c1-4-7(9,5(2)3)6(8)10/h5H,4,9H2,1-3H3,(H2,8,10)
    • InChI Key: VQRGIKOEKZMKNF-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)(C(C)C)N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 134
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.1

2-Amino-2-ethyl-3-methylbutanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-130750-0.5g
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95%
0.5g
$220.0 2023-07-07
abcr
AB521027-100 mg
2-Amino-2-ethyl-3-methylbutanamide
1179897-71-2
100MG
€349.00 2022-03-01
Enamine
EN300-130750-0.25g
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95%
0.25g
$140.0 2023-07-07
TRC
A631375-5mg
2-Amino-2-ethyl-3-methylbutanamide
1179897-71-2
5mg
$ 50.00 2022-06-07
Enamine
EN300-130750-50mg
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95.0%
50mg
$66.0 2023-09-30
Enamine
EN300-130750-250mg
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95.0%
250mg
$140.0 2023-09-30
TRC
A631375-50mg
2-Amino-2-ethyl-3-methylbutanamide
1179897-71-2
50mg
$ 295.00 2022-06-07
Aaron
AR01A6NQ-100mg
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95%
100mg
$160.00 2023-12-16
Enamine
EN300-130750-500mg
2-amino-2-ethyl-3-methylbutanamide
1179897-71-2 95.0%
500mg
$220.0 2023-09-30
A2B Chem LLC
AV53706-1g
2-Amino-2-ethyl-3-methylbutanamide
1179897-71-2 95%
1g
$332.00 2024-04-20

Additional information on 2-Amino-2-ethyl-3-methylbutanamide

Research Brief on 2-Amino-2-ethyl-3-methylbutanamide (CAS: 1179897-71-2): Recent Advances and Applications

2-Amino-2-ethyl-3-methylbutanamide (CAS: 1179897-71-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique branched-chain amino acid structure, has been investigated for its potential applications in drug discovery, metabolic studies, and as a building block for more complex molecules. Recent studies have explored its role in modulating enzymatic activity, its pharmacokinetic properties, and its utility in the synthesis of novel therapeutic agents.

One of the key areas of interest in recent research has been the compound's potential as a precursor or intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of small-molecule inhibitors targeting specific metabolic pathways. The study demonstrated that derivatives of 2-Amino-2-ethyl-3-methylbutanamide exhibited promising activity against enzymes involved in lipid metabolism, suggesting potential applications in treating metabolic disorders such as obesity and type 2 diabetes.

Another significant advancement involves the compound's role in central nervous system (CNS) drug development. Research conducted by a team at the University of Cambridge in 2024 revealed that 2-Amino-2-ethyl-3-methylbutanamide derivatives could cross the blood-brain barrier with high efficiency, making them suitable candidates for neurodegenerative disease therapies. The study utilized advanced computational modeling and in vitro assays to optimize the compound's physicochemical properties, enhancing its bioavailability and target engagement.

In addition to its therapeutic potential, recent investigations have also focused on the compound's safety profile and metabolic fate. A preclinical study published in Toxicology and Applied Pharmacology (2024) evaluated the acute and subchronic toxicity of 2-Amino-2-ethyl-3-methylbutanamide in rodent models. The results indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed in vital organs. Furthermore, mass spectrometry-based metabolomics studies provided insights into its metabolic pathways, revealing efficient renal clearance and minimal accumulation in tissues.

The synthesis and scalable production of 2-Amino-2-ethyl-3-methylbutanamide have also seen notable progress. A 2023 patent application by a leading pharmaceutical company described an optimized synthetic route that improved yield and purity while reducing environmental impact. The method employed green chemistry principles, such as catalytic asymmetric synthesis and solvent-free conditions, aligning with the industry's growing emphasis on sustainable manufacturing practices.

Looking ahead, researchers are exploring the compound's potential in personalized medicine and combination therapies. Early-stage clinical trials are underway to evaluate its efficacy in combination with existing drugs for oncology and infectious diseases. The unique structural features of 2-Amino-2-ethyl-3-methylbutanamide, including its chiral centers and functional groups, offer versatility in drug design, enabling the development of tailored therapies with improved specificity and reduced off-target effects.

In conclusion, 2-Amino-2-ethyl-3-methylbutanamide (CAS: 1179897-71-2) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its diverse applications, from metabolic regulation to CNS drug development, while also addressing critical aspects such as safety and scalable synthesis. As research continues to unfold, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics, offering new avenues for addressing unmet medical needs.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1179897-71-2)2-Amino-2-ethyl-3-methylbutanamide
A986839
Purity:99%
Quantity:1g
Price ($):196.0